Cas no 103732-08-7 (27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI))

• Product Name: 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI)
• CAS No: 103732-08-7
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 141798
• PubChem ID: 71300400
• Update Time: 2025-04-19

27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI)
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2S)-6-hydroxy-6-methyloct-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 22-dehydro-1,25-dihydroxy-24-homovitamin D3
• 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9C...
• 1,25(OH)2-22-Dehydro-monohomo-vitamin D3
• 1,25-Dihydroxy-22-dehydro-26-homovitamin D3
• 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol, 25-ethyl-, (1alpha,3beta,5Z,7E,22E)-
• Dhdh-vitamin D3
• Dhmh-calcitriol
• 103732-08-7

• Inchi： 1S/C28H44O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h7,9,11-12,19,23-26,29-31H,3,6,8,10,13-18H2,1-2,4-5H3/b9-7+,21-11+,22-12-/t19-,23+,24+,25-,26-,27?,28+/m0/s1
• InChI Key： RQYBOLUOBVMUJB-RYZVBFQCSA-N
• SMILES： OC(C)(CC)C/C=C/[C@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 428.329045
• Monoisotopic Mass: 428.329045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.1

Experimental Properties

• Density: 1.06
• Boiling Point: 581.8°Cat760mmHg
• Flash Point: 244.6°C
• Refractive Index: 1.555
• PSA: 60.69000
• LogP: 5.87080